N-cyclopropyl-6-[2-(3-methoxyphenyl)morpholin-4-yl]pyridine-3-carboxamide

• IUPAC Name: N-cyclopropyl-6-[2-(3-methoxyphenyl)morpholin-4-yl]pyridine-3-carboxamide
• InChI: InChI=1S/C20H23N3O3/c1-25-17-4-2-3-14(11-17)18-13-23(9-10-26-18)19-8-5-15(12-21-19)20(24)22-16-6-7-16/h2-5,8,11-12,16,18H,6-7,9-10,13H2,1H3,(H,22,24)
• InChI Key: AOCUTNSXLYDULJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2CN(CCO2)C3=NC=C(C=C3)C(=O)NC4CC4
• Molecular Formula: C20H23N3O3
• Molecular Weight: 353.4 g/mol

Description

N-cyclopropyl-6-[2-(3-methoxyphenyl)morpholin-4-yl]pyridine-3-carboxamide: is a complex organic compound with potential applications in various scientific fields. This compound features a pyridine ring substituted with a carboxamide group, a morpholine ring, and a methoxyphenyl group, making it a unique structure for research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-cyclopropyl-6-[2-(3-methoxyphenyl)morpholin-4-yl]pyridine-3-carboxamide typically involves multi-step organic reactions. The process begins with the preparation of the pyridine ring, followed by the introduction of the carboxamide group. The morpholine ring is then attached to the pyridine ring, and finally, the methoxyphenyl group is introduced. Each step requires specific reagents and conditions, such as catalysts, solvents, and temperature control, to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. Techniques such as continuous flow reactors and automated synthesis can be employed to enhance efficiency and scalability. Purification methods like crystallization, distillation, and chromatography are used to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

N-cyclopropyl-6-[2-(3-methoxyphenyl)morpholin-4-yl]pyridine-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups involved.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenating agents like thionyl chloride for electrophilic substitution.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

N-cyclopropyl-6-[2-(3-methoxyphenyl)morpholin-4-yl]pyridine-3-carboxamide has diverse applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activity, including enzyme inhibition and receptor binding.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-cyclopropyl-6-[2-(3-methoxyphenyl)morpholin-4-yl]pyridine-3-carboxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and triggering downstream signaling pathways. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

2,2’-Bipyridine: A symmetrical bipyridine used as a ligand in coordination chemistry.

3-Methoxyphenylboronic acid: Used in organic synthesis and as a reagent in Suzuki coupling reactions.

Uniqueness

N-cyclopropyl-6-[2-(3-methoxyphenyl)morpholin-4-yl]pyridine-3-carboxamide is unique due to its specific combination of functional groups and structural features, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for research and development in various scientific fields.